Cas no 76157-13-6 (ethyl 3-aminoimidazo1,2-apyridine-2-carboxylate)

• Product Name: ethyl 3-aminoimidazo1,2-apyridine-2-carboxylate
• CAS No: 76157-13-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• MDL: MFCD14540236
• CID: 1117276
• PubChem ID: 11084975
• Update Time: 2025-11-05

ethyl 3-aminoimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-amino-Imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• AKOS016352832
• AS-37353
• EN300-256777
• 76157-13-6
• CS-0242915
• ZYZKPUSLGMLJBT-UHFFFAOYSA-N
• ethyl3-aminoimidazo[1,2-a]pyridine-2-carboxylate
• US11390631, Example 163
• BDBM561626
• ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate
• SCHEMBL118200
• BDA15713
• amino-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• MFCD14540236
• Z1509389631
• DB-142159
• ethyl 3-aminoimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD14540236
• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)8-9(11)13-6-4-3-5-7(13)12-8/h3-6H,2,11H2,1H3
• InChI Key： ZYZKPUSLGMLJBT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N2C=CC=CC2=N1)=O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Additional information on ethyl 3-aminoimidazo1,2-apyridine-2-carboxylate

Ethyl 3-Aminoimidazo[1,2-a]pyridine-2-carboxylate (CAS No. 76157-13-6): A Versatile Building Block in Medicinal Chemistry

Ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate (CAS 76157-13-6) is a heterocyclic compound that has gained significant attention in pharmaceutical research due to its unique structural features and broad synthetic utility. This imidazo[1,2-a]pyridine derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in imidazo[1,2-a]pyridine scaffolds stems from their remarkable pharmacological properties. Recent studies highlight their potential in addressing current medical challenges, including drug-resistant infections and chronic inflammatory conditions. The ethyl carboxylate group at position 2 and the amino group at position 3 make this compound particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

From a synthetic chemistry perspective, ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate offers multiple sites for functionalization, allowing medicinal chemists to create diverse molecular libraries. Its electron-rich heterocyclic system participates in various coupling reactions, making it an ideal candidate for combinatorial chemistry approaches that are currently revolutionizing drug discovery workflows.

The compound's molecular structure combines the features of both imidazole and pyridine rings, creating a privileged scaffold that often exhibits enhanced binding affinity to biological targets. This characteristic has led to its incorporation in several clinical candidates, particularly in oncology and CNS drug development programs where researchers are actively seeking novel chemotypes to overcome existing therapeutic limitations.

Recent advances in synthetic methodology have improved the accessibility of ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate, with several efficient one-pot procedures now available. These developments align with the pharmaceutical industry's current focus on green chemistry principles and atom-economical transformations, addressing growing concerns about sustainable drug manufacturing processes.

The compound's physicochemical properties, including its moderate solubility and stability profile, make it particularly suitable for lead optimization studies. Many research groups are investigating its potential as a core structure for developing selective kinase inhibitors, a hot topic in personalized medicine approaches for cancer treatment.

In material science applications, derivatives of ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate have shown promise as organic semiconductors and fluorescent probes. This dual applicability in both life sciences and materials research makes it an attractive target for interdisciplinary investigations, reflecting the current trend toward convergent technologies in scientific research.

Quality control of ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate typically involves HPLC analysis and spectroscopic characterization (1H NMR, 13C NMR, and mass spectrometry). These analytical protocols ensure batch-to-batch consistency, which is crucial for reproducible biological testing and structure-activity relationship studies in drug discovery pipelines.

The global market for imidazo[1,2-a]pyridine derivatives continues to expand, driven by increasing R&D investments in novel therapeutic agents. As a key building block, ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate plays a strategic role in this growing sector, with demand particularly strong from contract research organizations and academic laboratories focused on hit-to-lead optimization.

Future research directions for this compound include exploration of its metal complexation properties and potential applications in catalytic systems. These investigations align with current interests in sustainable chemistry and the development of efficient, environmentally friendly synthetic methodologies that minimize waste generation.

Storage and handling of ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate typically require standard laboratory conditions, with recommendations to keep the material in a cool, dry environment protected from light. These straightforward requirements contribute to its popularity as a research chemical in both industrial and academic settings.

The intellectual property landscape surrounding imidazo[1,2-a]pyridine chemistry continues to evolve, with numerous patents filed annually for novel derivatives and synthetic methods. This active patent space reflects the compound's ongoing importance in medicinal chemistry and its potential to yield clinically valuable therapeutics in coming years.

From a regulatory perspective, ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate is not currently classified as a controlled substance in major pharmaceutical markets. This status facilitates its use in international collaborative research projects and simplifies logistics for global research supply chains.

Recent publications have highlighted innovative uses of this compound in fragment-based drug design, particularly for challenging targets like protein-protein interactions. Such applications demonstrate how traditional heterocyclic chemistry continues to provide solutions to modern drug discovery challenges.

As the pharmaceutical industry increasingly embraces artificial intelligence in drug design, ethyl 3-aminoimidazo[1,2-a]pyridine-2-carboxylate serves as a valuable reference compound for validating computational predictions of molecular properties and bioactivity. This intersection of synthetic chemistry and digital innovation represents one of the most exciting frontiers in contemporary drug development.